Cas no 110037-35-9 (3-(3-hydroxy-4-methoxyphenyl)prop-2-enal)

3-(3-hydroxy-4-methoxyphenyl)prop-2-enal structure
110037-35-9 structure
Product Name:3-(3-hydroxy-4-methoxyphenyl)prop-2-enal
CAS No:110037-35-9
MF:C10H10O3
MW:178.184603214264
CID:1195066
PubChem ID:9834110
Update Time:2025-04-20

3-(3-hydroxy-4-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 3-(3-hydroxy-4-methoxyphenyl)prop-2-enal
    • CHEMBL53781
    • (E)-3-(3-Hydroxy-4-methoxyphenyl)acrylaldehyde
    • SCHEMBL2689738
    • 3-hydroxy-4-methoxycinnamaldehyde
    • 110037-35-9
    • EN300-1844567
    • Inchi: 1S/C10H10O3/c1-13-10-5-4-8(3-2-6-11)7-9(10)12/h2-7,12H,1H3/b3-2+
    • InChI Key: LBRCSWZZLJVBKB-NSCUHMNNSA-N
    • SMILES: O(C)C1C=CC(/C=C/C=O)=CC=1O

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.593
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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